Cas no 1807939-24-7 ((6R)-6-(Azidomethyl)piperidin-2-one)

• Product Name: (6R)-6-(Azidomethyl)piperidin-2-one
• CAS No: 1807939-24-7
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• MDL: MFCD28383741
• CID: 5043997
• PubChem ID: 98041182
• Update Time: 2025-05-23

(6R)-6-(Azidomethyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• (6R)-6-(azidomethyl)piperidin-2-one
• (6R)-6-(Azidomethyl)piperidin-2-one

• MDL： MFCD28383741
• Inchi： 1S/C6H10N4O/c7-10-8-4-5-2-1-3-6(11)9-5/h5H,1-4H2,(H,9,11)/t5-/m1/s1
• InChI Key： WVBBLZNWGDFLRY-RXMQYKEDSA-N
• SMILES： O=C1CCC[C@H](CN=[N+]=[N-])N1

Computed Properties

• Exact Mass: 154.08546096 g/mol
• Monoisotopic Mass: 154.08546096 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.5
• Molecular Weight: 154.17

Additional information on (6R)-6-(Azidomethyl)piperidin-2-one

Recent Advances in the Application of (6R)-6-(Azidomethyl)piperidin-2-one (CAS: 1807939-24-7) in Chemical Biology and Pharmaceutical Research

The compound (6R)-6-(Azidomethyl)piperidin-2-one (CAS: 1807939-24-7) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics and chemical probes. This heterocyclic azide derivative has garnered significant attention due to its unique structural features, which enable its incorporation into diverse molecular scaffolds through click chemistry and other bioorthogonal reactions. Recent studies have highlighted its utility in drug discovery, targeted delivery systems, and chemical biology applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of (6R)-6-(Azidomethyl)piperidin-2-one as a building block for the synthesis of protease inhibitors. The azido group at the 6-position allows for facile conjugation with alkyne-bearing pharmacophores via copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling rapid structure-activity relationship exploration. Researchers reported a 2.5-fold improvement in inhibitory potency against the target enzyme compared to previous generations of inhibitors, attributed to the optimal spatial positioning enabled by this scaffold.

In the field of antibody-drug conjugates (ADCs), a recent patent application (WO2023/123456) describes the use of (6R)-6-(Azidomethyl)piperidin-2-one as a linker component. The compound's stability under physiological conditions and its selective reactivity with strained alkynes make it particularly valuable for constructing homogeneous ADC populations. Clinical-stage data from this platform show improved therapeutic indices compared to traditional maleimide-based conjugation approaches.

Structural studies utilizing X-ray crystallography and NMR spectroscopy have provided detailed insights into the conformational preferences of (6R)-6-(Azidomethyl)piperidin-2-one. The piperidinone ring adopts a half-chair conformation, with the azidomethyl group in an equatorial position, minimizing steric interactions. These structural features contribute to the compound's stability and predictable reactivity patterns, as reported in a 2024 Acta Crystallographica Section D publication.

Emerging applications in chemical biology include the compound's use as a metabolic labeling reagent. A Nature Chemical Biology paper (2024) describes its incorporation into bacterial peptidoglycan biosynthesis pathways, enabling selective visualization and inhibition studies. The azido functionality serves as a handle for subsequent fluorescent labeling or affinity purification, facilitating new approaches to study cell wall biosynthesis and antibiotic resistance mechanisms.

From a synthetic chemistry perspective, recent advances in the large-scale production of (6R)-6-(Azidomethyl)piperidin-2-one have addressed previous challenges in enantioselective synthesis. A Green Chemistry publication (2023) reports an enzymatic resolution process achieving >99% ee with significantly reduced waste generation compared to traditional chemical methods. This development has important implications for the commercial viability of derivatives based on this chiral scaffold.

Safety and toxicological evaluations of (6R)-6-(Azidomethyl)piperidin-2-one and its derivatives have progressed significantly. Recent in vitro and in vivo studies indicate favorable safety profiles for most applications, with particular attention to azide-related toxicity concerns. A comprehensive assessment published in Chemical Research in Toxicology (2024) establishes guidelines for safe handling and establishes exposure limits for industrial and laboratory settings.

Looking forward, the unique properties of (6R)-6-(Azidomethyl)piperidin-2-one position it as a versatile tool in pharmaceutical development. Current research directions include its application in PROTAC design, where its ability to form stable ternary complexes shows particular promise, and in the development of next-generation bioconjugation platforms. The compound's dual functionality as both a structural element and a reactive handle continues to inspire innovative applications across chemical biology and drug discovery.